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A metabolite of Theophylline.
1-Methyluric acid, also known as 1-methylurate, belongs to the class of organic compounds known as xanthines. These are purine derivatives with a ketone group conjugated at carbons 2 and 6 of the purine moiety. 1-Methyluric acid is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). 1-Methyluric acid has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, 1-methyluric acid is primarily located in the cytoplasm. 1-Methyluric acid can be biosynthesized from 1-methylxanthine; which is catalyzed by the enzyme xanthine dehydrogenase/oxidase. In humans, 1-methyluric acid is involved in the caffeine metabolism pathway.
1-methyluric acid is an oxopurine that is 7,9-dihydro-1H-purine-2,6,8(3H)-trione substituted by a meth...